Synthesis of a vanadium analog of siliceous FER
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A902566I
Abstract
Transition metal substitution in zeolite frameworks is a very useful modification. Here, we report for the first time, the synthesis of a vanadium analog of siliceous ferrierite (FER) by using an organothermal synthesis route. The presence of vanadium ions in the framework was confirmed by XRD, UV窶天IS, EPR and NMR spectroscopic studies. The synthesized V-FER catalyst was tested for toluene oxidation.
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CAS no.: 16130-58-8
